Cas no 399003-03-3 (N-(4-iodophenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide)

• Product Name: N-(4-iodophenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide
• CAS No: 399003-03-3
• MF: C₁₇H₁₈IN₃S
• MW: 423.31439447403
• CID: 5986243
• PubChem ID: 4248171
• Update Time: 2025-10-31

N-(4-iodophenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(4-iodophenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide
• 1-Piperidinecarbothioamide, N-(4-iodophenyl)-2-(3-pyridinyl)-
• 399003-03-3
• F0836-0042
• AKOS024601045
• N-(4-iodophenyl)-2-pyridin-3-ylpiperidine-1-carbothioamide

• Inchi： 1S/C17H18IN3S/c18-14-6-8-15(9-7-14)20-17(22)21-11-2-1-5-16(21)13-4-3-10-19-12-13/h3-4,6-10,12,16H,1-2,5,11H2,(H,20,22)
• InChI Key： QOTVPVVMMCWYHH-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(I)C=C2)=S)CCCCC1C1=CC=CN=C1

Computed Properties

• Exact Mass: 423.02662g/mol
• Monoisotopic Mass: 423.02662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.606±0.06 g/cm3(Predicted)
• Boiling Point: 498.5±55.0 °C(Predicted)
• pka: 13.76±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on N-(4-iodophenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide

N-(4-IodoPhenyl)-2-(Pyridin-3-Yl)Piperidine-1-Carbothioamide: A Comprehensive Overview

The compound N-(4-iophenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide (CAS No. 399003-03-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring, a pyridine moiety, and a thioamide group. The presence of the 4-iophenyl group adds further complexity and functionality to the molecule, making it a subject of interest for researchers in drug discovery, material science, and catalysis.

Recent studies have highlighted the importance of thioamide-containing compounds in medicinal chemistry due to their ability to act as inhibitors of certain enzymes and receptors. For instance, the piperidine ring in this compound has been shown to exhibit significant bioavailability and permeability, making it an ideal scaffold for drug development. The pyridin-3-yl group, on the other hand, contributes to the molecule's electronic properties, enhancing its ability to interact with biological targets.

The synthesis of N-(4-iophenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various strategies to optimize the yield and purity of this compound, including the use of transition metal catalysts and microwave-assisted synthesis. These advancements have not only improved the efficiency of the synthesis process but also opened up new avenues for exploring similar compounds with enhanced properties.

In terms of applications, this compound has shown promise in several areas. For example, its ability to act as a thioamide-based inhibitor has been leveraged in the development of new drugs targeting diseases such as cancer and neurodegenerative disorders. Additionally, the 4-iophenyl group has been found to enhance the molecule's solubility and stability, making it suitable for use in aqueous environments. This property is particularly valuable in pharmaceutical formulations where solubility is a critical factor.

Recent breakthroughs in computational chemistry have also played a pivotal role in understanding the behavior of this compound at the molecular level. Advanced molecular modeling techniques have provided insights into the compound's interactions with biological targets, enabling researchers to design more effective drug candidates. Furthermore, the use of machine learning algorithms has facilitated the prediction of this compound's pharmacokinetic properties, accelerating its progression through preclinical trials.

Despite its potential, there are challenges associated with the use of N-(4-iophenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide. One such challenge is its sensitivity to certain environmental conditions, which can affect its stability and shelf life. Researchers are actively exploring methods to address these issues, including the development of novel stabilization techniques and packaging solutions.

In conclusion, N-(4-iophenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide (CAS No. 399003-03-3) is a versatile compound with a wide range of applications in modern chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and beyond. As advancements in synthetic methods and computational modeling continue to emerge, this compound is poised to play an even greater role in shaping the future of chemical research.